Cas no 76348-84-0 (Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4-acetate, (3a,4b,8a)- (9CI))

Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4-acetate, (3a,4b,8a)- (9CI) structure
76348-84-0 structure
Product Name:Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4-acetate, (3a,4b,8a)- (9CI)
CAS No:76348-84-0
MF:C17H24O7
MW:340.368266105652
CID:565454
PubChem ID:10337297
Update Time:2025-04-19

Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4-acetate, (3a,4b,8a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4-acetate, (3a,4b,8a)- (9CI)
    • NT-2 toxin
    • NT 2 Toxin
    • 76348-84-0
    • [4,10-dihydroxy-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl] acetate
    • Toxin NT-2
    • Toxin NT 2
    • 15-Deacetylneosolaniol
    • CHEBI:169050
    • Inchi: 1S/C17H24O7/c1-8-4-11-16(6-18,5-10(8)20)15(3)13(23-9(2)19)12(21)14(24-11)17(15)7-22-17/h4,10-14,18,20-21H,5-7H2,1-3H3
    • InChI Key: CSYVMZMEBKUDRQ-UHFFFAOYSA-N
    • SMILES: O1CC21C1C(C(C2(C)C2(CO)CC(C(C)=CC2O1)O)OC(C)=O)O

Computed Properties

  • Exact Mass: 340.152203
  • Monoisotopic Mass: 340.152203
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 618
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 109
  • XLogP3: -1.5

Experimental Properties

  • Density: 1.42
  • Boiling Point: 509.5°C at 760 mmHg
  • Flash Point: 184.4°C
  • Refractive Index: 1.604
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